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Compound of Interest

Compound Name: 3',4'-Dichloropropiophenone

Cat. No.: B046414 Get Quote

Essential Safety and Handling Guide for 3',4'-
Dichloropropiophenone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3',4'-
Dichloropropiophenone, including comprehensive operational and disposal plans. Our aim is

to be your preferred source for laboratory safety and chemical handling information, building

trust by providing value beyond the product itself.

Chemical and Physical Properties
A summary of the key quantitative data for 3',4'-Dichloropropiophenone is presented below

for easy reference.
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Property Value

Molecular Formula C₉H₈Cl₂O[1][2]

Molecular Weight 203.07 g/mol [2][3]

CAS Number 6582-42-9[1][2]

Appearance
White or Colorless to Yellow to Orange powder

to lump to clear liquid

Melting Point 44-46 °C (lit.)[3]

Boiling Point 136-140 °C/18 mmHg (lit.)[3]

Storage Temperature -20°C[4]

Hazard Identification and Personal Protective
Equipment (PPE)
3',4'-Dichloropropiophenone is a hazardous substance that requires careful handling to avoid

adverse health effects. It is classified as causing skin irritation, serious eye irritation, and may

cause respiratory irritation.[1] It is also corrosive and can cause severe skin burns and eye

damage.[5]

Personal Protective Equipment (PPE) is mandatory when handling this chemical.
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PPE Category Recommended Equipment Specifications

Eye Protection

Safety glasses with side

shields or chemical goggles[1]

[6]

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[6]

[7] Contact lenses may pose a

special hazard and a written

policy on their use should be in

place.[1]

Hand Protection Chemical-resistant gloves[6][7]

Wear appropriate protective

gloves to prevent skin

exposure.[6][7]

Skin and Body Protection
Protective clothing, overalls,

and a PVC apron[1][6]

Wear appropriate protective

clothing to prevent skin

exposure.[6][7] Work clothes

should be laundered

separately.[1]

Respiratory Protection

Dust respirator or a NIOSH or

European Standard EN 149

approved respirator[1][7]

Use in a well-ventilated area.

[1] Respirators may be

necessary when engineering

and administrative controls do

not adequately prevent

exposures.[1]

Operational Plan for Safe Handling
A step-by-step protocol for the safe handling of 3',4'-Dichloropropiophenone is crucial to

minimize exposure and ensure a safe laboratory environment.

1. Preparation and Engineering Controls:

Ensure a well-ventilated area, preferably a chemical fume hood.[1]

Facilities should be equipped with an eyewash station and a safety shower.[6]
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Before handling, ensure all necessary PPE is readily available and in good condition.

2. Handling the Chemical:

Avoid all personal contact, including inhalation of dust.[1]

Wear the full recommended PPE as detailed in the table above.

When handling, do not eat, drink, or smoke.[1]

Keep containers securely sealed when not in use.[1]

Avoid physical damage to containers.[1]

3. Storage:

Store in original, tightly closed containers in a cool, dry, well-ventilated area.[1][6]

Store away from incompatible materials and foodstuff containers.[1]

Protect containers against physical damage and check regularly for leaks.[1]

4. First Aid Measures:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Remove contaminated clothing and wash before reuse.[6]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical aid.

[6][7]

If ingested: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4

cupfuls of milk or water. Get medical aid.[6][7]

Spill and Disposal Plan
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Immediate and appropriate response to spills is critical. Likewise, proper disposal of chemical

waste is essential for environmental safety and regulatory compliance.

Spill Response:

In the event of a spill, follow the workflow below. For major spills, alert emergency services

immediately.[1]
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Chemical Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Alert Others & Supervisor

Don Appropriate PPE

Contain the Spill

Clean Up Spill

Decontaminate Area

Dispose of Waste

Restock Spill Kit

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Waste Disposal:

Product/Packaging Disposal: Recycle wherever possible or consult the manufacturer for

recycling options.[1] Consult your state land waste management authority for disposal.[1]

Residue may be buried in an authorized landfill.[1]

Container Disposal: Recycle containers if possible, or dispose of them in an authorized

landfill.[1]

General Guidance: Never mix with other chemicals for disposal. Keep the waste in its

original or a suitable, labeled container. Store waste in a safe place, away from heat and

incompatible materials, until it can be collected by a licensed waste disposal service.[8] All

chemical waste containers must be properly labeled, closed, and sealed.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 3',4'-
Dichloropropiophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046414#personal-protective-equipment-for-handling-
3-4-dichloropropiophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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